2-(2-Fluoroethyl)-6-methylmorpholine

• Molecular Formula: C7H14FNO
• Molecular Weight: 147.19 g/mol
• SMILES: CC1CNCC(O1)CCF
• InChI: InChI=1S/C7H14FNO/c1-6-4-9-5-7(10-6)2-3-8/h6-7,9H,2-5H2,1H3
• InChIKey: ZCABWYHTTYWTDZ-UHFFFAOYSA-N

2-(2-Fluoroethyl)-6-methylmorpholine (CAS 2059970-92-0): Procurement-Grade Identification for Medicinal Chemistry and Fluorinated Building Block Sourcing

2-(2-Fluoroethyl)-6-methylmorpholine (CAS 2059970-92-0) is a C7H14FNO morpholine derivative with a molecular weight of 147.19 g/mol, featuring a distinctive 2-fluoroethyl substituent at the 2-position and a methyl group at the 6-position of the morpholine ring . This compound serves as a versatile fluorinated building block in medicinal chemistry, where the 2-fluoroethyl group provides enhanced lipophilicity and metabolic stability relative to non-fluorinated analogs, while the 6-methyl substitution introduces stereochemical complexity that is absent in simpler 2-(2-fluoroethyl)morpholine scaffolds [1]. It is commercially available at 95% purity from specialty chemical suppliers and is cataloged under MDL number MFCD30488320 .

✓ Fluorinated morpholine building block for medicinal chemistry applications

✓ 6-methyl substitution adds stereochemical complexity for scaffold exploration

✓ Research-grade supply supports reproducible synthetic outcomes

• [1] Kaffy, J. et al. Synthesis and evaluation of fluorinated analogues of monoamine reuptake inhibitors based on 2-substituted morpholines. Academia.edu, 2012. https://www.academia.edu/14606784/Synthesis_and_evaluation_of_fluorinated_analogues_of_monoamine_reuptake_inhibitors View Source

Why 2-(2-Fluoroethyl)-6-methylmorpholine Cannot Be Replaced by Generic Morpholine Analogs in Drug Discovery Programs

Generic substitution among morpholine building blocks fails because even subtle changes in substituent position and identity produce quantifiable differences in key molecular properties that propagate through synthetic intermediates to final drug candidates. The 2-fluoroethyl group in 2-(2-fluoroethyl)-6-methylmorpholine introduces distinct electronic effects and hydrogen-bonding capacity compared to chloroethyl, hydroxyethyl, or unsubstituted ethyl analogs, while the 6-methyl group imposes conformational constraints that alter the spatial presentation of downstream pharmacophores . Fluorinated morpholine derivatives, including those with 2-fluoroethyl substituents, have demonstrated measurable advantages in binding affinity at monoamine transporters compared to their non-fluorinated counterparts in cross-study comparisons [1]. Furthermore, the presence of the 6-methyl group differentiates this compound from 2-(2-fluoroethyl)morpholine (CAS 1427499-53-3), which lacks the methyl substituent and therefore offers different steric and electronic profiles, making direct substitution scientifically unsound without re-optimization of the synthetic route and biological activity .

Fluoroethyl profile The 2-fluoroethyl group introduces distinct electronic and hydrogen-bonding effects compared to chloroethyl, hydroxyethyl, or ethyl analogs, which may shift binding interactions in target assays.

6-methyl constraint The 6-methyl substituent imposes conformational constraints absent in 2-(2-fluoroethyl)morpholine; steric and stereoelectronic differences may alter pharmacophore geometry.

Regioisomer mismatch The 2-fluoroethyl-6-methyl pattern differs from 4-(2-fluoroethyl)-2-methylmorpholine, potentially affecting N-functionalization reactivity and TPSA, requiring regioisomer-specific validation.

• [1] Kaffy, J. et al. Synthesis and evaluation of fluorinated analogues of monoamine reuptake inhibitors: binding affinities on monoamine transporters for 2-substituted morpholine scaffolds. Academia.edu, 2012. https://www.academia.edu/14606784/Synthesis_and_evaluation_of_fluorinated_analogues_of_monoamine_reuptake_inhibitors View Source

2-(2-Fluoroethyl)-6-methylmorpholine: Quantitative Differentiation Evidence Against Closest Structural Analogs

Computed Lipophilicity (LogP) Advantage of 2-(2-Fluoroethyl)-6-methylmorpholine Over 2-Ethyl-6-methylmorpholine and 2-(2-Hydroxyethyl)-6-methylmorpholine

The computed LogP of 2-(2-fluoroethyl)-6-methylmorpholine is 0.72, representing a measurable increase in lipophilicity compared to the non-fluorinated 2-ethyl-6-methylmorpholine (LogP estimated at approximately 0.45 for C7H15NO), and a substantial difference from the more hydrophilic 2-(2-hydroxyethyl)-6-methylmorpholine (LogP < 0) . This 0.27+ LogP unit shift is consistent with well-established SAR showing that replacement of a C–H bond with C–F in alkyl chains increases logP by approximately 0.2–0.4 units per fluorine atom in aliphatic systems [1].

Lipophilicity shift

Class-level

ΔLogP ≈ +0.27 vs 2-ethyl; >+0.7 vs hydroxyethyl

Supports lipophilicity-driven design exploration

Computed values; no experimental LogP available

Evidence Dimension	Computed octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 0.72 (computed, 2-(2-fluoroethyl)-6-methylmorpholine, C7H14FNO, MW 147.19)
Comparator Or Baseline	2-ethyl-6-methylmorpholine: estimated LogP ~0.45 (C7H15NO, MW 129.20); 2-(2-hydroxyethyl)-6-methylmorpholine: estimated LogP < 0
Quantified Difference	ΔLogP ≈ +0.27 vs. 2-ethyl analog; > +0.7 vs. hydroxyethyl analog
Conditions	Computed values from vendor databases; no experimental LogP data available

Why This Matters

Higher lipophilicity predicts improved membrane permeability, which is critical for CNS drug discovery programs where morpholine-based scaffolds are frequently employed as privileged structures.

• [1] Böhm, H.J. et al. Fluorine in medicinal chemistry. ChemBioChem, 2004, 5, 637-643. General SAR: C–H to C–F substitution increases logP by 0.2–0.4 units. View Source

Topological Polar Surface Area (TPSA) Differentiation Between 2-(2-Fluoroethyl)-6-methylmorpholine and Positional Isomer 4-(2-Fluoroethyl)-2-methylmorpholine

2-(2-Fluoroethyl)-6-methylmorpholine has a computed TPSA of 21.26 Ų, which falls within the optimal range (TPSA < 60–70 Ų) for CNS drug-likeness and passive blood-brain barrier penetration . In contrast, the positional isomer 4-(2-fluoroethyl)-2-methylmorpholine (CAS 1856475-63-2), where the fluoroethyl group is attached to the ring nitrogen rather than carbon-2, is expected to exhibit a higher TPSA due to increased N-alkylation effects, and the methyl group at position 2 (vs. position 6) creates a different spatial orientation of the substituents . The 6-methyl substitution in the target compound provides a distinct stereoelectronic environment at the morpholine nitrogen, which may afford differential reactivity in N-functionalization reactions.

TPSA & regioisomer

Class-level

21.26 Ų (target) vs expected >21.26 (4-isomer)

Regioisomer identity critical for CNS parameter review

Computed TPSA; no experimental permeability data

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 21.26 Ų (2-(2-fluoroethyl)-6-methylmorpholine)
Comparator Or Baseline	4-(2-fluoroethyl)-2-methylmorpholine (CAS 1856475-63-2): TPSA not reported, but expected higher due to N-substitution; 2-(2-fluoroethyl)morpholine (no 6-methyl): TPSA ~21.26 Ų (identical acceptor/donor count)
Quantified Difference	Target compound maintains low TPSA (21.26 Ų) consistent with CNS drug-likeness; differentiation from 4-substituted isomer is positional/regioisomeric
Conditions	Computed TPSA from vendor database; experimental CNS permeability not measured for this specific compound

Why This Matters

Low TPSA is a critical parameter for CNS drug discovery programs; procurement of the correct regioisomer ensures that downstream structure-activity relationships are not confounded by positional isomer contamination.

Fluorine-19 NMR Detection Capability of 2-(2-Fluoroethyl)-6-methylmorpholine Enabling Reaction Monitoring and Quality Control

The presence of a single fluorine atom in 2-(2-fluoroethyl)-6-methylmorpholine enables sensitive detection and quantification by ¹⁹F NMR spectroscopy, a capability absent in non-fluorinated analogs such as 2-ethyl-6-methylmorpholine or 2-(2-hydroxyethyl)-6-methylmorpholine . The ¹⁹F nucleus has 100% natural abundance, a spin of ½, and a gyromagnetic ratio close to that of ¹H, providing high sensitivity and a wide chemical shift range (~400 ppm) for unambiguous identification of the fluorinated species in reaction mixtures [1]. This enables real-time reaction monitoring, purity assessment, and quantification of the building block in complex mixtures without interference from non-fluorinated components.

¹⁹F NMR handle

Class-level

Single ¹⁹F enables clean detection; impossible for non-fluorinated analogs

Supports interference-free reaction monitoring

Qualitative capability; class-level NMR property

Evidence Dimension	19F NMR detectability for reaction monitoring and QC
Target Compound Data	One fluorine atom (monofluoroethyl group); detectable by 19F NMR with high sensitivity
Comparator Or Baseline	2-ethyl-6-methylmorpholine (C7H15NO): 0 fluorine atoms, not 19F NMR detectable; 2-(2-chloroethyl)-6-methylmorpholine: no fluorine, not 19F NMR detectable
Quantified Difference	Qualitative capability difference: 19F NMR detection possible vs. not possible
Conditions	Standard 19F NMR spectroscopy on any conventional NMR spectrometer

Why This Matters

19F NMR provides a unique, interference-free analytical handle for tracking reaction progress and verifying product identity, reducing analytical burden and accelerating synthetic optimization in medicinal chemistry workflows.

• [1] Dolbier, W.R. Guide to Fluorine NMR for Organic Chemists. Wiley, 2009. 19F NMR properties: 100% natural abundance, spin ½, wide chemical shift range. View Source

2-(2-Fluoroethyl)-6-methylmorpholine: Optimal Research and Industrial Application Scenarios Supported by Quantitative Differentiation Evidence

CNS Drug Discovery Programs Requiring Fluorinated Morpholine Building Blocks with Optimized Lipophilicity

In CNS drug discovery, maintaining a LogP between 1 and 3 is critical for passive blood-brain barrier penetration. 2-(2-Fluoroethyl)-6-methylmorpholine offers a computed LogP of 0.72, providing a lipophilicity starting point for lead optimization that is higher than non-fluorinated analogs such as 2-ethyl-6-methylmorpholine (estimated LogP ~0.45) [1]. Combined with its low TPSA of 21.26 Ų, this building block is well-suited for constructing CNS-penetrant compound libraries where incremental lipophilicity gains from fluorination are strategically employed to enhance membrane permeability while maintaining drug-like properties .

Synthesis of Monoamine Transporter Ligand Libraries Using Fluorinated Morpholine Scaffolds

Fluorinated 2-substituted morpholines have demonstrated measurable binding affinity at monoamine transporters (serotonin, norepinephrine, dopamine) in published studies [1]. 2-(2-Fluoroethyl)-6-methylmorpholine serves as a direct precursor for constructing analogs in this pharmacologically relevant chemical space, where the 2-fluoroethyl group may enhance target engagement compared to non-fluorinated ethyl or hydroxyethyl analogs. The compound's 95% commercial purity supports direct use in parallel synthesis and library production .

19F NMR-Tracked Parallel Synthesis and Reaction Optimization Workflows

The single fluorine atom in 2-(2-fluoroethyl)-6-methylmorpholine provides a clean 19F NMR handle for high-throughput reaction monitoring, enabling medicinal chemistry teams to track consumption of the fluorinated building block and formation of fluorinated products without interference from non-fluorinated components [1]. This capability is absent in non-fluorinated morpholine building blocks and facilitates rapid optimization of amide coupling, reductive amination, and N-alkylation reactions where this compound serves as the amine component .

Application

Selection Property

Validation Focus

CNS drug discovery programs

Fluorinated scaffold with reported lipophilicity shift and low TPSA

Assess CNS drug-likeness parameters (LogP, TPSA) in lead series

Monoamine transporter ligand libraries

2-fluoroethyl morpholine core for transporter-targeted analog synthesis

Evaluate transporter binding in recombinant assay models

¹⁹F NMR-tracked parallel synthesis

¹⁹F-detectable building block for reaction monitoring

Confirm building block consumption and product formation in real time

• [1] Kaffy, J. et al. Synthesis and evaluation of fluorinated analogues of monoamine reuptake inhibitors based on 2-substituted morpholines. Academia.edu, 2012. https://www.academia.edu/14606784/Synthesis_and_evaluation_of_fluorinated_analogues_of_monoamine_reuptake_inhibitors View Source